Cas no 74630-39-0 (4-Methyl-1-hendecene)

• Product Name: 4-Methyl-1-hendecene
• CAS No: 74630-39-0
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 2673746
• PubChem ID: 522551
• Update Time: 2025-05-23

4-Methyl-1-hendecene Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-undecene
• 4-Methyl-1-hendecene
• 74630-39-0
• AKOS006325836
• 1-UNDECENE,4-METHYL
• XOPDEIDKEIFVSU-UHFFFAOYSA-N
• 1-Undecene, 4-methyl-
• DTXSID501015960
• 4-Methyl-1-undecene #

• Inchi： 1S/C12H24/c1-4-6-7-8-9-11-12(3)10-5-2/h5,12H,2,4,6-11H2,1,3H3
• InChI Key： XOPDEIDKEIFVSU-UHFFFAOYSA-N
• SMILES： C(CCCCCC)C(C)CC=C

Computed Properties

• Exact Mass: 168.187800766Da
• Monoisotopic Mass: 168.187800766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7761 (estimate)
• Melting Point: -38.4°C (estimate)
• Boiling Point: 207.3°C (estimate)
• Refractive Index: 1.4260 (estimate)

Additional information on 4-Methyl-1-hendecene

4-Methyl-1-hendecene: A Comprehensive Overview

4-Methyl-1-hendecene (CAS No. 74630-39-0) is a saturated hydrocarbon belonging to the alkene family. This compound is characterized by its structural formula, which features a 11-carbon chain with a methyl group attached to the fourth carbon and a double bond between the first and second carbons. The compound is widely recognized in the chemical industry for its versatile applications and unique chemical properties.

The chemical structure of 4-Methyl-1-hendecene plays a pivotal role in determining its physical and chemical properties. The presence of the double bond introduces reactivity, making it susceptible to addition reactions. Recent studies have highlighted the potential of this compound in polymer synthesis, where its reactivity can be harnessed to produce high-performance materials. Researchers have also explored its use as a precursor in the production of specialty chemicals, leveraging its ability to undergo various transformations under controlled conditions.

From a physical properties perspective, 4-Methyl-1-hendecene exhibits a low melting point and high volatility, making it suitable for applications that require rapid evaporation or dispersion. Its solubility in organic solvents has been extensively studied, with findings indicating that it can be effectively dissolved in non-polar solvents such as hexane and dichloromethane. This property has been exploited in various industrial processes, including solvent extraction and chromatography.

The synthesis of 4-Methyl-1-hendecene typically involves olefin metathesis or alkylation reactions. Recent advancements in catalytic systems have enabled more efficient and selective production methods, reducing costs and minimizing environmental impact. For instance, the use of ruthenium-based catalysts has been shown to significantly enhance reaction yields while maintaining product purity.

In terms of applications, 4-Methyl-1-hendecene finds extensive use in the manufacturing of lubricants, plasticizers, and adhesives. Its ability to improve the flexibility and durability of polymers makes it an invaluable component in the production of high-performance materials. Additionally, it has been employed as an intermediate in the synthesis of pharmaceuticals and agrochemicals, where its structural versatility is highly advantageous.

Recent research has also explored the potential of 4-Methyl-1-hendecene in renewable energy applications. Studies have demonstrated its suitability as a precursor for biofuels, where it can be converted into alkenes or alkanes through catalytic processes. This aligns with global efforts to transition towards sustainable energy sources and reduce carbon emissions.

The safety profile of 4-Methyl-1-hendecene is another critical aspect that has garnered attention from researchers and industry professionals. While it is not classified as hazardous under normal conditions, exposure to high concentrations may cause irritation to the eyes and respiratory system. Proper handling procedures and protective measures are recommended to ensure workplace safety.

In conclusion, 4-Methyl-1-hendecene (CAS No. 74630-39-0) is a compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthesis techniques, positions it as a key player in modern chemical manufacturing. As research continues to uncover new potential uses for this compound, its role in driving innovation across various sectors is expected to grow significantly.